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Compound of Interest

Compound Name: Fenoverine-d8

Cat. No.: B15577955 Get Quote

Essential safety protocols, including personal protective equipment (PPE) and disposal

guidelines, are critical for researchers, scientists, and drug development professionals handling

Fenoverine-d8. This document provides a detailed operational plan to ensure the safe

handling and disposal of this deuterated compound, drawing upon safety data for its non-

deuterated analog, Fenoverine, and best practices for managing deuterated substances.

Summary of Key Safety and Handling Information
A thorough understanding of the physicochemical properties of both Fenoverine and its

deuterated form is the first step in safe handling. The following table summarizes key

quantitative data for both compounds.
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Property Fenoverine Fenoverine-d8

Chemical Formula C₂₆H₂₅N₃O₃S[1][2][3][4] C₂₆H₁₇D₈N₃O₃S

Molecular Weight 459.56 g/mol [1][2][3][4] 467.61 g/mol

Melting Point 141-142 °C[1][4][5] Not available

Boiling Point (Predicted) 671.8 ± 55.0 °C[4][5] Not available

Solubility

Slightly soluble in Chloroform

and Methanol.[1][4] Soluble in

DMSO (80 mg/mL).[6]

Soluble in DMSO (100

mg/mL).[7]

Appearance Pale Beige to Beige Solid[1][4] Solid

Storage

Hygroscopic, store at -20°C

under an inert atmosphere.[1]

[4]

Store at -20°C.[7] Stock

solutions can be stored at

-80°C for up to 6 months, or at

-20°C for up to 1 month.[8]

Personal Protective Equipment (PPE) Protocol
Given that Fenoverine-d8 is a deuterated analog of Fenoverine, the personal protective

equipment recommendations are based on the safety precautions for the parent compound,

with additional considerations for handling deuterated substances.

Standard Laboratory Attire:

Lab Coat: A standard laboratory coat should be worn at all times to protect street clothes

from contamination.

Closed-toe Shoes: Footwear that fully covers the feet is mandatory to protect against spills.

Specific PPE for Handling Fenoverine-d8:

Eye Protection: Chemical safety goggles are required to protect the eyes from dust particles

or splashes of solutions containing Fenoverine-d8.
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Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin contact. Gloves

should be inspected before use and changed immediately if contaminated.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is recommended.

Experimental Handling and Operational Plan
The primary concerns when handling deuterated compounds like Fenoverine-d8 are their

hygroscopic nature and sensitivity to atmospheric moisture, which can lead to isotopic dilution.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that the designated workspace is clean and

uncluttered. Have all necessary equipment, including PPE, readily available.

Inert Atmosphere: Whenever possible, handle solid Fenoverine-d8 in a glove box or under

an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to moisture.

Weighing: When weighing the solid compound, do so in a draft-shielded balance. Minimize

the time the container is open.

Solution Preparation: To prepare solutions, add the solvent to the vial containing the pre-

weighed Fenoverine-d8. Cap the vial tightly and mix until dissolved. For compounds with

limited solubility, sonication may be used.[6]

Storage of Solutions: Store stock solutions in tightly sealed vials at the recommended

temperature (-20°C for short-term, -80°C for long-term) to maintain stability.[8]

Disposal Plan
Proper disposal of Fenoverine-d8 and any contaminated materials is essential to prevent

environmental contamination and ensure laboratory safety.

Waste Segregation and Collection:

Solid Waste: Unused or expired solid Fenoverine-d8 should be collected in a designated,

clearly labeled hazardous waste container.
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Liquid Waste: Solutions containing Fenoverine-d8 should be collected in a separate, labeled

hazardous liquid waste container. Do not mix with other solvent waste streams unless

compatible.

Contaminated Materials: All disposable items that have come into contact with Fenoverine-
d8, such as gloves, pipette tips, and weighing paper, should be disposed of in a designated

solid hazardous waste container.

Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("Fenoverine-d8"), and the approximate quantity.

Storage: Store hazardous waste containers in a designated, well-ventilated, and secure area

away from general laboratory traffic.

Institutional Guidelines: Follow all institutional and local regulations for the disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures and to schedule a waste pickup.

Decontamination: Decontaminate all non-disposable equipment that has come into contact

with Fenoverine-d8 using an appropriate solvent and cleaning procedure.

Logical Workflow for Handling Fenoverine-d8
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Safe Handling and Disposal Workflow for Fenoverine-d8
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Caption: Workflow for the safe handling and disposal of Fenoverine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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